cis-2-Amino-4-cyclohexene-1-carboxamide

• IUPAC Name: (1R,6S)-6-aminocyclohex-3-ene-1-carboxamide
• InChI: InChI=1S/C7H12N2O/c8-6-4-2-1-3-5(6)7(9)10/h1-2,5-6H,3-4,8H2,(H2,9,10)/t5-,6+/m1/s1
• InChI Key: JXMUPIBGRUPBHN-RITPCOANSA-N
• Canonical SMILES: C1C=CCC(C1C(=O)N)N
• Isomeric SMILES: C1C=CC[C@@H]([C@@H]1C(=O)N)N
• Molecular Formula: C7H12N2O
• Molecular Weight: 140.18 g/mol

Description

“Cis-2-Amino-4-cyclohexene-1-carboxamide” is a heterocyclic organic compound. It is also known as "cis-6-Amino-cyclohex-3-enecarboxylic acid amide".

Physical and Chemical Properties The molecular formula of this compound is C7H12N2O, and it has a molecular weight of 140.18 g/mol. The compound appears as a white to beige powder.

Scientific Research Applications

Selective Catalytic Oxidation of Cyclohexene

Research has explored the selective catalytic oxidation of cyclohexene, highlighting the synthetic value of controlling oxidation reactions to produce specific intermediates widely used in the chemical industry. This controllable selectivity is crucial for applications in both academia and industry, suggesting that derivatives like cis-2-Amino-4-cyclohexene-1-carboxamide could be valuable intermediates in designing specific oxidation products (Cao et al., 2018).

Platination of Amino Acids

The interaction of platinum compounds with amino acids, including those containing thiol groups, has been studied for its significance in creating coordination compounds. This research may offer a framework for investigating how cis-2-Amino-4-cyclohexene-1-carboxamide could interact with metal ions, potentially leading to new coordination compounds with varied applications (Green et al., 1992).

Acrylamide Research

Studies on acrylamide, a compound with a somewhat similar functional group presence (amide), have focused on its formation, analysis, and implications for health. Insights from acrylamide research could be relevant when studying the reactivity or potential applications of cis-2-Amino-4-cyclohexene-1-carboxamide, especially in understanding its behavior under heat treatment or in biological systems (Taeymans et al., 2004).

Application in Supramolecular Chemistry

Benzene-1,3,5-tricarboxamide derivatives have been emphasized for their importance in supramolecular chemistry, indicating a potential area where cis-2-Amino-4-cyclohexene-1-carboxamide could find application. The ability to self-assemble into ordered structures makes such compounds valuable in nanotechnology and polymer processing (Cantekin et al., 2012).

Insights into the Therapeutic Approach with Inositols

In the context of pharmacology, the study of inositols for treating polycystic ovary syndrome (PCOS) showcases the importance of understanding the biological effects and therapeutic benefits of compounds with cyclohexane structures. This might provide a conceptual basis for investigating the biological activities or therapeutic potential of cis-2-Amino-4-cyclohexene-1-carboxamide (Sortino et al., 2017).

Safety and Hazards

For safety and hazards information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.